1-(Benzimidazol-1-yl)-3-[2-(3-chlorophenyl)ethyl]urea

• IUPAC Name: 1-(benzimidazol-1-yl)-3-[2-(3-chlorophenyl)ethyl]urea
• InChI: InChI=1S/C16H15ClN4O/c17-13-5-3-4-12(10-13)8-9-18-16(22)20-21-11-19-14-6-1-2-7-15(14)21/h1-7,10-11H,8-9H2,(H2,18,20,22)
• InChI Key: IBTKUCQOBILZHM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CN2NC(=O)NCCC3=CC(=CC=C3)Cl
• Molecular Formula: C16H15ClN4O
• Molecular Weight: 314.77 g/mol

Description

1-(Benzimidazol-1-yl)-3-[2-(3-chlorophenyl)ethyl]urea is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound is a member of the benzimidazole family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of 1-(Benzimidazol-1-yl)-3-[2-(3-chlorophenyl)ethyl]urea is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins that are involved in various cellular processes.
Biochemical and Physiological Effects:
Studies have shown that 1-(Benzimidazol-1-yl)-3-[2-(3-chlorophenyl)ethyl]urea can induce apoptosis in cancer cells, inhibit the growth of fungal and bacterial cells, reduce inflammation, and scavenge free radicals. These effects are attributed to its ability to modulate various biochemical and physiological pathways.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(Benzimidazol-1-yl)-3-[2-(3-chlorophenyl)ethyl]urea in lab experiments include its high potency, low toxicity, and diverse biological activities. However, its limitations include its limited solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

Future research on 1-(Benzimidazol-1-yl)-3-[2-(3-chlorophenyl)ethyl]urea should focus on elucidating its mechanism of action, optimizing its synthesis method, and exploring its potential as a therapeutic agent for various diseases. Additionally, further studies should investigate its pharmacokinetics and pharmacodynamics to determine its safety and efficacy in vivo.

Synthesis Methods

The synthesis of 1-(Benzimidazol-1-yl)-3-[2-(3-chlorophenyl)ethyl]urea involves the reaction of benzimidazole and 3-chlorophenethyl isocyanate in the presence of a suitable solvent and catalyst. This method has been optimized to yield high purity and high yield of the target compound.

Scientific Research Applications

1-(Benzimidazol-1-yl)-3-[2-(3-chlorophenyl)ethyl]urea has been extensively studied for its potential application in various scientific fields. It has been found to exhibit anticancer, antifungal, and antimicrobial activities. Additionally, it has been shown to possess anti-inflammatory and antioxidant properties.